4'-Chloro-2'-fluoro-3-(2-methoxyphenyl)propiophenone
Description
Synthesis Analysis
The synthesis of “4’-Chloro-2’-fluoro-3-(2-methoxyphenyl)propiophenone” is not well-documented in the available resources . It’s possible that it could be synthesized from related compounds through various organic reactions, but without specific literature or resources, it’s difficult to provide a detailed synthesis analysis.Scientific Research Applications
Synthesis of Novel Copolymers
4'-Chloro-2'-fluoro-3-(2-methoxyphenyl)propiophenone is used in the synthesis of various novel copolymers. These copolymers are synthesized through the Knoevenagel condensation process of ring-disubstituted benzaldehydes, which includes compounds similar to this compound, and propyl cyanoacetate. The copolymers exhibit distinct decomposition properties in nitrogen, occurring in a two-step process, first in the 200-500ºC range and then in the 500-800ºC range (Savittieri et al., 2022).
Molecular Structure Analysis
The compound has been used in the study of molecular structures of substituted chalcones, which have applications in various fields, including pharmacology and materials science. These studies often involve analyzing the configuration of keto groups, olefinic double bonds, and the packing of molecules, utilizing weak C-H...O and C-H...pi intermolecular contacts (Chopra et al., 2007).
Preparation of Intermediate Herbicides
One of the significant applications of this compound is in the preparation of intermediate herbicides. The process involves multiple steps, including treatment with various reagents, to obtain compounds used in herbicide formulations (Zhou Yu, 2002).
Optical Nonlinearity Research
This compound is used in research on optical nonlinearity, particularly in the synthesis of new chalcones. These materials show promise for applications in optical limiting, a crucial aspect in the development of optical and laser technologies. The studies involve analyzing the molecular conformation, thermal stability, and nonlinear optical response of the compounds (Shetty et al., 2017).
Synthesis of Hydrochlorides for Biological Activity
The compound is involved in synthesizing hydrochlorides of α-amino-α-H(phenyl)-(3-fluoro-4-methoxy)acetophenones. These studies are part of broader research into local anesthetic and anti-inflammatory activities of various compounds (Gevorgyan et al., 1989).
properties
IUPAC Name |
1-(4-chloro-2-fluorophenyl)-3-(2-methoxyphenyl)propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClFO2/c1-20-16-5-3-2-4-11(16)6-9-15(19)13-8-7-12(17)10-14(13)18/h2-5,7-8,10H,6,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYMBOPQHTDWCJO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CCC(=O)C2=C(C=C(C=C2)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClFO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50644195 |
Source
|
| Record name | 1-(4-Chloro-2-fluorophenyl)-3-(2-methoxyphenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50644195 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898770-45-1 |
Source
|
| Record name | 1-Propanone, 1-(4-chloro-2-fluorophenyl)-3-(2-methoxyphenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898770-45-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(4-Chloro-2-fluorophenyl)-3-(2-methoxyphenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50644195 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 6-oxo-6-[2-(3-pyrrolinomethyl)phenyl]hexanoate](/img/structure/B1327393.png)
